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Compound of Interest

7-Amino-4-methylcoumarin-3-
Compound Name: S
acetic acid

Cat. No.: B009025

Technical Guide: 7-Amino-4-methylcoumarin-3-
acetic acid (AMCA)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,
experimental applications, and relevant protocols for 7-Amino-4-methylcoumarin-3-acetic
acid (AMCA), a widely utilized fluorescent probe in biological research.

Core Properties of 7-Amino-4-methylcoumarin-3-
acetic acid

7-Amino-4-methylcoumarin-3-acetic acid is a blue fluorescent dye commonly used for
labeling proteins, peptides, and other biomolecules.[1] Its utility stems from its relatively high
fluorescence quantum yield, photostability, and the presence of a carboxylic acid group that
can be readily activated for conjugation.

Quantitative Data Summary

The fundamental chemical properties of 7-Amino-4-methylcoumarin-3-acetic acid are
summarized in the table below for quick reference.
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Property Value Reference
Molecular Formula C12H11NOa4 [L1121[31[4115]
Molecular Weight 233.22 g/mol [L112][31[41[5]
Appearance Light yellow to brown o

crystalline powder

Excitation Wavelength (Aex) ~350 nm [3]
Emission Wavelength (Aem) 440-460 nm [3]
CAS Number 106562-32-7 [1][4]1[5]

Experimental Protocols

AMCA is most commonly conjugated to biomolecules via its carboxylic acid group. The

following protocol describes a general method for labeling antibodies using the N-

hydroxysuccinimide (NHS) ester of AMCA. This method is applicable to other proteins and

peptides with available primary amine groups.

Protocol: Antibody Labeling with AMCA-NHS Ester

This protocol outlines the steps for conjugating an amine-reactive derivative of 7-Amino-4-

methylcoumarin-3-acetic acid (AMCA-NHS ester) to an antibody.

Materials:

e Antibody to be labeled (in an amine-free buffer, e.g., PBS)

AMCA-NHS ester

Anhydrous dimethyl sulfoxide (DMSO)

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)

Conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Purification column (e.g., gel filtration, such as a Sephadex G-25 column)
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Procedure:
e Antibody Preparation:

o Dissolve or dialyze the antibody into the conjugation buffer at a concentration of 1-2
mg/mL. Buffers containing primary amines (like Tris or glycine) must be avoided as they
will compete with the antibody for reaction with the NHS ester.

o AMCA-NHS Ester Stock Solution Preparation:

o Immediately before use, dissolve the AMCA-NHS ester in anhydrous DMSO to a
concentration of 10 mg/mL.

o Conjugation Reaction:

o Add a 10- to 20-fold molar excess of the dissolved AMCA-NHS ester to the antibody
solution.

o Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring,
protected from light.

e Quenching the Reaction:

o To stop the labeling reaction, add the quenching buffer to a final concentration of 50-100
mM.

o Incubate for an additional 30 minutes at room temperature.
 Purification of the Conjugate:

o Separate the AMCA-labeled antibody from unreacted dye and other small molecules using
a gel filtration column equilibrated with a suitable storage buffer (e.g., PBS).

o Collect the fractions containing the labeled antibody, which will typically be the first colored
fractions to elute.

o Determination of Degree of Labeling (DOL):
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o The DOL (the average number of dye molecules per antibody) can be determined
spectrophotometrically by measuring the absorbance at 280 nm (for the protein) and ~350
nm (for AMCA).

e Storage:

o Store the purified AMCA-labeled antibody at 4°C for short-term use or at -20°C for long-
term storage, protected from light. Aliquoting is recommended to avoid repeated freeze-
thaw cycles.

Visualization of Experimental Workflow

The following diagram illustrates a common experimental workflow where an AMCA-labeled
antibody could be utilized: indirect immunofluorescence. This technique is used to detect the
localization of a specific protein within a cell.
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Caption: Workflow for Indirect Immunofluorescence.
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This diagram outlines the key steps in an indirect immunofluorescence experiment.[6][7] The
process begins with preparing the biological sample, followed by a series of incubation steps
with primary and fluorescently-conjugated secondary antibodies (such as an AMCA-labeled
antibody), and concludes with visualization using a fluorescence microscope.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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